Cas no 1804242-46-3 (Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate)

• Product Name: Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate
• CAS No: 1804242-46-3
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5008542
• Update Time: 2025-10-31

Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate

• Inchi： 1S/C14H17BrO3/c1-4-18-13(16)8-12-7-11(6-5-9(12)2)14(17)10(3)15/h5-7,10H,4,8H2,1-3H3
• InChI Key： YVRKSTZFCSLHOU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C)=C(C=1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 303
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate

Recent Advances in the Study of Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate (CAS: 1804242-46-3)

Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate (CAS: 1804242-46-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its synthesis, biological activity, and potential applications in drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and therapeutic potential.

The compound has been identified as a key intermediate in the synthesis of various bioactive molecules. Recent synthetic approaches have optimized the yield and purity of Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate, making it more accessible for further pharmacological studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structure and confirm its chemical identity.

In terms of biological activity, preliminary studies suggest that Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate exhibits promising inhibitory effects on specific enzymatic pathways. For instance, it has shown potential as a modulator of inflammatory responses, making it a candidate for the development of anti-inflammatory drugs. Additionally, its role in inhibiting certain kinases has sparked interest in its application for cancer therapy.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. These studies have demonstrated its stability under physiological conditions and its ability to penetrate cellular membranes, which are critical factors for its potential use as a therapeutic agent. However, further research is needed to assess its safety profile and efficacy in clinical settings.

In conclusion, Ethyl 5-(2-bromopropanoyl)-2-methylphenylacetate represents a promising compound in the field of chemical biology and drug discovery. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its synthesis, exploring its mechanisms of action, and evaluating its therapeutic potential in disease models.